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Compound of Interest

Compound Name: 5-Bromopicolinonitrile

Cat. No.: B014956

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 5-
Bromopicolinonitrile (CAS No: 97483-77-7). The following sections detail the physical and
chemical properties, associated hazards, recommended handling procedures, emergency
protocols, and proper disposal methods. This document is intended to serve as an essential
resource for laboratory personnel and drug development professionals to ensure a safe
working environment.

Chemical and Physical Properties

5-Bromopicolinonitrile is a white to off-white solid organic compound.[1] It is utilized as a
biochemical reagent in life science research.[2][3][4] A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 5-Bromopicolinonitrile
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Property Value Reference
CAS Number 97483-77-7 [2][5]
Molecular Formula C6H3BrN2 [1][2]
Molecular Weight 183.01 g/mol [2][6]
Appearance White to off-white solid [1]

Melting Point 88-92°C [1]
Solubility in Water Insoluble [1]

Soluble in common organic
Solubility in Organic Solvents solvents (e.g., [1]

dichloromethane, chloroform)

Topological Polar Surface Area  36.7 A2 [6]

XLogP3-AA 1.6 [6]

Hazard Identification and Classification

5-Bromopicolinonitrile is classified as a hazardous substance.[5] It is crucial to understand its
potential health effects to ensure safe handling.

GHS Classification:

Acute Toxicity, Oral (Category 3), H301: Toxic if swallowed.[5]

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[5]

Serious Eye Damage/Eye Irritation (Category 1), H318: Causes serious eye damage.[5]

Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3),
H335: May cause respiratory irritation.[5]

Signal Word: Danger[5]

Hazard Statements:
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H301: Toxic if swallowed.[5]

H315: Causes skin irritation.[5]

H318: Causes serious eye damage.[5]

H335: May cause respiratory irritation.[5]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling 5-Bromopicolinonitrile.

Personal Protective Equipment (PPE)

A comprehensive set of personal protective equipment must be worn at all times when working
with this compound.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Wear tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(Us).

) ] Wear fire/flame resistant and impervious
Skin Protection . . .
clothing. Handle with impervious gloves.

Use a NIOSH-approved respirator or equivalent
Respiratory Protection if exposure limits are exceeded or if irritation or

other symptoms are experienced.

Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
Ensure that eyewash stations and safety showers are readily accessible.

Handling Procedures
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e Avoid contact with skin, eyes, and clothing.[7]

e Do not breathe dust, fume, gas, mist, vapors, or spray.[5][8]
e Wash hands thoroughly after handling.[5][8]

e Do not eat, drink, or smoke when using this product.[5][8]

e Use only outdoors or in a well-ventilated area.[5]

e Minimize dust generation and accumulation.

e Use non-sparking tools and take precautionary measures against static discharge.[9]

Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][10]
o Store locked up.[5]

e Handle under an inert gas and protect from moisture.[8]

Experimental and Emergency Response Workflows

The following diagrams illustrate standardized workflows for handling 5-Bromopicolinonitrile
in various situations.
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General Handling Workflow for 5-Bromopicolinonitrile

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Ensure Chemical Fume Hood is Operational

:

Gather All Necessary Materials

Hangling

Weigh Compound in Fume Hood

:

Dissolve in Appropriate Solvent

:

Perform Experimental Procedure

Post-H£ndIing

Decontaminate Glassware and Surfaces

:

Dispose of Waste in Designated Container

\ 4

Remove PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory handling workflow.
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Emergency Spill Response Workflow

Spill Detected

Evacuate Immediate Area

:

Don Appropriate PPE

:

Contain Spill with Absorbent Material

:

Collect Spillage Using Non-Sparking Tools

:

Place in a Labeled, Sealed Container for Disposal

'

Clean Spill Area

'

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Emergency spill response workflow.
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First Aid Workflow for Exposure

Inhalation Skin Contact Eye Contact Ingestion
Take Off Contaminated Clothing Rinse Cautiously with Water for Several Minuts Rinse Mouth

Move to Fresh Air in: i inutes

Keep at Rest in a Comfortable Position for Breathing

’ Wash with Plenty of Soap and Water Remove Contact Lenses, if Present and Easy to Do Do NOT Induce Vomiting

: . ] .

Continue Rinsin g

Seek Immediate Medical Attention ‘

If Irritation Occurs, Get Medical Advice

Call a POISON CENTER or Doctor Immediately

Get Immediate Medical Attention

Click to download full resolution via product page
Caption: First aid workflow for exposure.
First Aid Measures
Immediate action is required in case of exposure to 5-Bromopicolinonitrile.

Table 3: First Aid Procedures
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Exposure Route Procedure

Remove victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing.[5] Call a
POISON CENTER or doctor if you feel unwell.

Take off immediately all contaminated clothing.
Skin Contact [7] Wash with plenty of soap and water.[5] If skin

irritation occurs, get medical advice/attention.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.

Rinse mouth.[5] Do NOT induce vomiting.
Ingestion Immediately call a POISON CENTER or
doctor/physician.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO2), and
hydrogen bromide.

» Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if
necessary.[7]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment.[7] Avoid dust formation.[7] Avoid
breathing vapors, mist, or gas.[7] Ensure adequate ventilation.[7] Evacuate personnel to safe
areas.[7]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[9]
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» Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid
dust formation.

Disposal Considerations

Dispose of contents/container in accordance with local, regional, national, and international
regulations.[5] Waste should be handled by an approved waste disposal plant.

Toxicological Information

While specific LD50 and LC50 data are not readily available in the provided search results, the
GHS classification indicates that 5-Bromopicolinonitrile is toxic if swallowed.[5] It is also
known to cause skin irritation, serious eye damage, and respiratory tract irritation.[5]

Stability and Reactivity

e Reactivity: No data available.

e Chemical Stability: Stable under recommended storage conditions.
» Possibility of Hazardous Reactions: No data available.

» Conditions to Avoid: No data available.

e Incompatible Materials: No data available.

» Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, and hydrogen bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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